Cas no 33010-55-8 (Bis(t-butylcyclopentadienyl)hafnium dichloride)

• Product Name: Bis(t-butylcyclopentadienyl)hafnium dichloride
• CAS No: 33010-55-8
• MF: C₁₈H₂₆Cl₂Hf
• MW: 491.795049190521
• MDL: MFCD01073803
• CID: 88997
• PubChem ID: 74765427
• Update Time: 2025-04-18

Bis(t-butylcyclopentadienyl)hafnium dichloride Chemical and Physical Properties

Names and Identifiers

• Bis(t-butylcyclopentadienyl)hafnium dichloride
• Bis(tert-butylcyclopentadienyl)hafnium dichloride
• Bistbutylcyclopentadienylhafniumdichloridemin
• Bis(tert-butylcyclopentadienyl)hafnium(IV) dichloride
• 2-tert-butylcyclopenta-1,3-diene,hafnium(4+),dichloride
• Hafnium,dichlorobis[(1,2,3,4,5-h)-1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]
• MFCD01073803
• 33010-55-8
• Bis(t-butylcyclopentadienyl)hafnium(IV) dichloride
• 2-tert-butylcyclopenta-1,3-diene;hafnium(4+);dichloride
• DTXSID00849395
• Hafnium chloride 2-tert-butylcyclopenta-1,3-dien-1-ide (1/2/2)

• MDL： MFCD01073803
• Inchi： 1S/2C9H13.2ClH.Hf/c2*1-9(2,3)8-6-4-5-7-8;;;/h2*4,6H,5H2,1-3H3;2*1H;/q2*-1;;;+4/p-2
• InChI Key： ZZDLUYCFDDVDOX-UHFFFAOYSA-L
• SMILES： [Hf+4].[Cl-].[Cl-].C(C)(C)(C)C1=[C-]CC=C1.C(C)(C)(C)C1=[C-]CC=C1

Computed Properties

• Exact Mass: 492.08800
• Monoisotopic Mass: 492.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: solid
• Melting Point: 195 °C(lit.)
• PSA: 0.00000
• LogP: 6.25460
• Solubility: Not determined
• Sensitiveness: Air & Light Sensitive

Bis(t-butylcyclopentadienyl)hafnium dichloride Security Information

• WGK Germany：3